Cas no 1989671-98-8 (3-(aminomethyl)-4-benzylmorpholin-3-ylmethanol)

3-(Aminomethyl)-4-benzylmorpholin-3-ylmethanol is a morpholine derivative with a unique structural framework, combining both aminomethyl and benzyl substituents on the morpholine ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of bioactive molecules. The presence of both primary amine and hydroxyl functional groups enhances its reactivity, enabling selective modifications for targeted applications. Its rigid morpholine core contributes to stability, while the benzyl group may influence lipophilicity, making it suitable for drug discovery and development. This compound is typically handled under controlled conditions due to its reactive functional groups.
3-(aminomethyl)-4-benzylmorpholin-3-ylmethanol structure
1989671-98-8 structure
Product Name:3-(aminomethyl)-4-benzylmorpholin-3-ylmethanol
CAS No:1989671-98-8
MF:C13H20N2O2
MW:236.310103416443
MDL:MFCD30342821
CID:4633017
PubChem ID:122164338
Update Time:2025-05-20

3-(aminomethyl)-4-benzylmorpholin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • [3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
    • 3-(aminomethyl)-4-benzylmorpholin-3-ylmethanol
    • MDL: MFCD30342821
    • Inchi: 1S/C13H20N2O2/c14-9-13(10-16)11-17-7-6-15(13)8-12-4-2-1-3-5-12/h1-5,16H,6-11,14H2
    • InChI Key: PQUJOONPSXZWHO-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2C=CC=CC=2)C(CO)(CN)C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 232
  • XLogP3: -0.4
  • Topological Polar Surface Area: 58.7

3-(aminomethyl)-4-benzylmorpholin-3-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM450272-250mg
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95%+
250mg
$353 2023-02-02
Chemenu
CM450272-500mg
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95%+
500mg
$648 2023-02-02
Chemenu
CM450272-1g
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95%+
1g
$822 2023-02-02
Enamine
EN300-305104-0.05g
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95.0%
0.05g
$174.0 2025-03-19
Enamine
EN300-305104-0.1g
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95.0%
0.1g
$257.0 2025-03-19
Enamine
EN300-305104-0.25g
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95.0%
0.25g
$367.0 2025-03-19
Enamine
EN300-305104-0.5g
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95.0%
0.5g
$579.0 2025-03-19
Enamine
EN300-305104-1.0g
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95.0%
1.0g
$743.0 2025-03-19
Enamine
EN300-305104-2.5g
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95.0%
2.5g
$1454.0 2025-03-19
Enamine
EN300-305104-5.0g
[3-(aminomethyl)-4-benzylmorpholin-3-yl]methanol
1989671-98-8 95.0%
5.0g
$2152.0 2025-03-19

Additional information on 3-(aminomethyl)-4-benzylmorpholin-3-ylmethanol

3-(Aminomethyl)-4-benzylmorpholin-3-ylmethanol: A Comprehensive Overview

3-(Aminomethyl)-4-benzylmorpholin-3-ylmethanol, also known by its CAS number 1989671-98-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of morpholines, which are six-membered heterocycles containing an oxygen atom and an amine group. The structure of 3-(Aminomethyl)-4-benzylmorpholin-3-ylmethanol is characterized by a morpholine ring substituted with a benzyl group at the 4-position and an aminomethyl group at the 3-position, along with a hydroxymethyl group at the same position. This unique substitution pattern imparts the compound with distinct chemical and biological properties.

The synthesis of 3-(Aminomethyl)-4-benzylmorpholin-3-ylmethanol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient routes to this compound, making it more accessible for research and development purposes. The compound's structure suggests potential applications in drug design, particularly in the development of bioactive molecules targeting specific receptors or enzymes.

One of the most promising areas of research involving 3-(Aminomethyl)-4-benzylmorpholin-3-ylmethanol is its role in medicinal chemistry. Studies have shown that the compound exhibits moderate to high binding affinity for certain G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including neurological disorders and cardiovascular conditions. Additionally, the presence of the benzyl group enhances the compound's lipophilicity, improving its ability to cross biological membranes and interact with cellular targets.

In recent years, researchers have explored the use of 3-(Aminomethyl)-4-benzylmorpholin-3-ylmethanol as a building block for constructing more complex molecules with enhanced bioactivity. For instance, through strategic modifications of the aminomethyl group, scientists have successfully synthesized analogs with improved pharmacokinetic profiles. These analogs are currently under investigation for their potential as anti-inflammatory agents or as modulators of ion channels involved in pain perception.

The physical properties of 3-(Aminomethyl)-4-benzylmorpholin-3-ylmethanol, such as its melting point, solubility, and stability under various conditions, have also been extensively studied. These studies provide valuable insights into the compound's behavior under different experimental conditions, which is essential for its safe handling and storage. Furthermore, computational modeling techniques have been employed to predict the compound's interactions with biomolecules at atomic resolution, aiding in the design of more effective drug candidates.

In conclusion, 3-(Aminomethyl)-4-benzylmorpholin-3-ylmethanol represents a versatile platform for exploring novel chemical entities with therapeutic potential. Its unique structure and favorable physicochemical properties make it an attractive candidate for further research in drug discovery and development. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in advancing modern medicine.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm